Cas no 2172450-18-7 (1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid)

• Product Name: 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• CAS No: 2172450-18-7
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 5870362
• PubChem ID: 165959427
• Update Time: 2025-10-29

1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• 1-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid
• EN300-1562030
• 2172450-18-7

• Inchi： 1S/C28H32N2O5/c1-3-15-28(26(32)33)17-30(18-28)25(31)14-13-19(4-2)29-27(34)35-16-24-22-11-7-5-9-20(22)21-10-6-8-12-23(21)24/h3,5-12,19,24H,1,4,13-18H2,2H3,(H,29,34)(H,32,33)
• InChI Key： SYLHYCPGKJYFLN-UHFFFAOYSA-N
• SMILES： OC(C1(CC=C)CN(C(CCC(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)C1)=O

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 11
• Complexity: 770
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid

Comprehensive Analysis of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid (CAS No. 2172450-18-7)

The compound 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid (CAS No. 2172450-18-7) is a highly specialized chemical entity with significant applications in peptide synthesis and medicinal chemistry. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group and a prop-2-en-1-yl side chain, makes it a valuable building block for researchers working on drug discovery and biomolecular engineering. The azetidine-3-carboxylic acid moiety further enhances its utility in designing constrained peptides and peptidomimetics, which are increasingly sought after in the pharmaceutical industry.

In recent years, the demand for Fmoc-protected amino acids and azetidine derivatives has surged due to their role in developing novel therapeutics. This compound, with its CAS No. 2172450-18-7, is particularly relevant in the context of peptide-based drug development, a field that has gained traction owing to the success of peptide therapeutics in treating diseases like diabetes and cancer. Researchers frequently search for high-purity Fmoc-amino acids and functionalized azetidines to optimize their synthetic protocols, making this compound a critical reagent in modern laboratories.

The prop-2-en-1-yl group in 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid offers additional functionalization opportunities, enabling click chemistry applications and bioconjugation. This aligns with the growing interest in bioorthogonal chemistry and site-specific modifications, which are pivotal for creating targeted drug delivery systems. The compound’s versatility is further highlighted by its compatibility with solid-phase peptide synthesis (SPPS), a technique widely used for producing peptides with high efficiency and precision.

From a synthetic perspective, the Fmoc-protected derivative ensures stability during peptide elongation, while the azetidine ring introduces conformational rigidity, a desirable feature for enhancing peptide stability and bioavailability. These attributes address common challenges in peptide drug development, such as proteolytic degradation and poor membrane permeability, topics frequently explored in academic and industrial research. The compound’s CAS No. 2172450-18-7 is often referenced in patents and publications related to peptide therapeutics and structure-activity relationship (SAR) studies.

In the context of sustainability and green chemistry, the synthesis and application of 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid are also being optimized to reduce environmental impact. Researchers are exploring solvent-free reactions and catalytic methods to produce such compounds, reflecting the broader shift toward eco-friendly chemical processes. This aligns with the increasing emphasis on green synthesis in the pharmaceutical industry, a topic that resonates with both scientists and regulatory bodies.

Overall, 1-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoyl-3-(prop-2-en-1-yl)azetidine-3-carboxylic acid (CAS No. 2172450-18-7) represents a cutting-edge tool for advancing peptide science and drug discovery. Its multifaceted applications, from SPPS to bioconjugation, make it indispensable for researchers aiming to push the boundaries of medicinal chemistry. As the field continues to evolve, this compound is poised to play a pivotal role in addressing unmet medical needs through innovative therapeutic strategies.